Olaquindox

• IUPAC Name: N-(2-hydroxyethyl)-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
• InChI: InChI=1S/C12H13N3O4/c1-8-11(12(17)13-6-7-16)15(19)10-5-3-2-4-9(10)14(8)18/h2-5,16H,6-7H2,1H3,(H,13,17)
• InChI Key: TURHTASYUMWZCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C2=CC=CC=C2N1[O-])C(=O)NCCO
• Molecular Formula: C12H13N3O4
• DSSTOX Substance ID: DTXSID3040726
• Molecular Weight: 263.25 g/mol
• Physical Description: Pale yellow solid; [Merck Index] May cause irritation; Inhalation may cause sensitization, asthma symptoms, or breathing difficulties; Can cause photosensitivity; Harmful by ingestion; [Aldrich MSDS]
• Solubility: Slightly soluble in water, Insoluble in most organic solvents.
• Color/Form: Pale yellow crystals
• CAS RN: 23696-28-8
• Melting Point: 209 °C (decomposes)

Description

Olaquindox is a quinoxaline derivative. It has been widely used as a growth promoter and treatment for bacterial infections. It operates by inhibiting bacterial DNA synthesis, thereby curbing the proliferation of harmful microorganisms within the gastrointestinal tract of animals.

Synthesis Analysis

This compound is a chemically synthesized antibacterial growth promoter. A novel synthesis method of methyl-3-quinoxaline-2-carboxylic acid (MQCA), a metabolite of this compound, was described involving two steps with high purity.

Molecular Structure Analysis

The molecular formula of this compound is C12H13N3O4. Its IUPAC name is N-(2-hydroxyethyl)-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide. The molecular weight is 263.25 g/mol.

Chemical Reactions Analysis

Upon exposure to light, this compound forms a reactive oxaziridine derivative. This imino-N-oxide reacts with protein to form a photoallergen.

Scientific Research Applications

Olaquindox can be used in both in vivo and in vitro experiments to study the effects of antibiotics on microorganisms. In vivo experiments involve the administration of this compound to animals, while in vitro experiments involve the use of this compound in a laboratory setting.

In Vivo

Olaquindox has been used in a number of in vivo experiments to study the effects of antibiotics on bacteria and other microorganisms. In one study, this compound was administered to chickens to study the effects of the drug on the growth of E. coli. In another study, this compound was administered to pigs to study the effects of the drug on the growth of Salmonella.

In Vitro

Olaquindox can also be used in in vitro experiments to study the effects of antibiotics on bacteria and other microorganisms. In one study, this compound was used to study the effects of the drug on the growth of E. coli in a laboratory setting. In another study, this compound was used to study the effects of the drug on the growth of Salmonella in a laboratory setting.

Mechanism of Action

Target of Action

Olaquindox, a quinoxaline 1,4-dioxide derivative, primarily targets the DNA in cells . It interacts with the growth arrest and DNA damage 45 alpha (GADD45a) in human hepatoma G2 cells . It also targets Sertoli cells, which play a crucial role in maintaining mammalian spermatogenesis .

Mode of Action

This compound induces reactive oxygen species (ROS)-mediated DNA damage and S-phase arrest . This process involves the increase of GADD45a, cyclin A, Cdk 2, p21, and p53 protein expression, decrease of cyclin D1, and the activation of phosphorylation-c-Jun N-terminal kinases (p-JNK), phosphorylation-p38 (p-p38), and phosphorylation-extracellular signal-regulated kinases (p-ERK) . When gadd45a is knocked down, this compound significantly decreases cell viability, exacerbates dna damage, and increases s-phase arrest .

Biochemical Pathways

This compound affects the JNK/p38 pathways . GADD45a plays a protective role in this compound treatment, and these pathways may partly contribute to GADD45a regulated this compound-induced DNA damage and S-phase arrest .

Pharmacokinetics

After oral administration of this compound at the rate of 50 mg kg −1 feed for 14 consecutive days in pigs and broilers, the depletion profiles of this compound and its six major metabolites were studied . The elimination half-lives of deoxythis compound residue in broilers’ liver and kidney tissues ( t1/2 >4 days) were much longer than those in pigs .

Result of Action

This compound exposure results in DNA damage, S-phase arrest, and apoptosis in cells . It also disrupts tight junction integrity and cytoskeleton architecture in mouse Sertoli cells .

Action Environment

Environmental factors can influence the action of this compound. For instance, in aquaculture, nearly all of the animals excrete into the water environment directly. As a result, 70%–80% of this compound end up in the environment . This could potentially expose humans and other organisms to the risk of biological hazards due to its genotoxicity and cytotoxicity .

Biological Activity

Olaquindox has been shown to be an effective antimicrobial agent against a variety of bacterial species, including E. coli, Salmonella, Staphylococcus aureus, and Pseudomonas aeruginosa. The drug has also been shown to be effective against fungi, such as Candida albicans.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on bacteria and other microorganisms. The drug has been shown to inhibit the growth of bacteria by inhibiting the synthesis of proteins and other essential components. The drug has also been shown to inhibit the production of toxins and enzymes, which can be beneficial in controlling the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

Olaquindox has a number of advantages and limitations for use in laboratory experiments. One advantage is that the drug is relatively easy to synthesize and can be used in a variety of experiments. Additionally, the drug is effective against a wide range of bacterial species, which makes it useful for studying the effects of antibiotics on bacteria. However, the pharmacodynamics of this compound are not well understood, which can limit the usefulness of the drug in certain experiments.

Future Directions

Future research on olaquindox should focus on understanding the pharmacodynamics of the drug and developing new uses for it in laboratory experiments. Additionally, further research should be conducted to determine the optimal dosage and administration of this compound for various bacterial species. Additionally, further research should be conducted to determine the effects of this compound on other microorganisms, such as fungi and viruses. Finally, further research should be conducted to determine the effects of this compound on mammalian cells and tissues.

Biochemical Analysis

Biochemical Properties

Olaquindox plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It is known to inhibit bacterial DNA synthesis by targeting the bacterial enzyme DNA gyrase. This interaction disrupts the supercoiling of bacterial DNA, leading to the inhibition of bacterial replication and transcription . Additionally, this compound has been shown to interact with other bacterial proteins, contributing to its broad-spectrum antibacterial activity .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. In bacterial cells, it inhibits cell division and growth by interfering with DNA synthesis. In mammalian cells, this compound has been reported to induce oxidative stress, leading to the generation of reactive oxygen species (ROS). This oxidative stress can result in DNA damage, lipid peroxidation, and protein oxidation, ultimately affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with bacterial DNA gyrase, leading to the inhibition of DNA supercoiling. This inhibition prevents the proper replication and transcription of bacterial DNA, resulting in bacterial cell death. Additionally, this compound can induce oxidative stress in mammalian cells by generating reactive oxygen species, which can cause damage to cellular components and alter gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat. Long-term exposure to this compound has been shown to cause persistent oxidative stress and DNA damage in mammalian cells, leading to potential long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound promotes growth and improves feed efficiency in animals. At high doses, it can cause toxic effects, including liver and kidney damage, as well as oxidative stress and DNA damage. Threshold effects have been observed, where the beneficial effects of this compound are seen at lower doses, while toxic effects become prominent at higher doses .

Metabolic Pathways

This compound is metabolized in the liver, where it undergoes biotransformation to form various metabolites. One of the major metabolites is methyl-3-quinoxaline-2-carboxylic acid, which is used as a biomarker for this compound exposure. The metabolism of this compound involves enzymes such as cytochrome P450, which catalyze the oxidation and reduction reactions. These metabolic pathways can affect the levels of metabolites and influence the overall metabolic flux .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various transporters and binding proteins. It can accumulate in specific tissues, such as the liver and kidneys, where it exerts its effects. The transport and distribution of this compound can influence its localization and accumulation, affecting its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm, where it interacts with bacterial DNA gyrase and other proteins. In mammalian cells, this compound can localize to the mitochondria, where it induces oxidative stress and affects mitochondrial function. The targeting signals and post-translational modifications of this compound can direct it to specific compartments or organelles, influencing its activity and function .